Cas no 1935888-39-3 (4-(pentan-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-(pentan-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 1935888-39-3
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5602586
• PubChem ID: 131079036
• Update Time: 2025-11-06

4-(pentan-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 1935888-39-3
• 4-(Pentan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• EN300-1074925
• Thieno[3,2-c]pyridine, 4-(1-ethylpropyl)-4,5,6,7-tetrahydro-
• 4-(pentan-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine

• Inchi： 1S/C12H19NS/c1-3-9(4-2)12-10-6-8-14-11(10)5-7-13-12/h6,8-9,12-13H,3-5,7H2,1-2H3
• InChI Key： MBJUXPQSCMAWLP-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2C(CC)CC

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.011±0.06 g/cm3(Predicted)
• Boiling Point: 306.2±32.0 °C(Predicted)
• pka: 9.24±0.40(Predicted)

Additional information on 4-(pentan-3-yl)-4H,5H,6H,7H-thieno3,2-cpyridine

4-(Pentan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine: A Comprehensive Overview

4-(Pentan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine, also known by its CAS number 1935888-39-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of atoms other than carbon (such as nitrogen or sulfur) in their ring structures. The molecule's unique structure combines a pyridine ring fused with a thiophene ring, creating a bicyclic system that exhibits interesting electronic and optical properties.

The synthesis of 4-(Pentan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine involves a series of carefully designed organic reactions. Researchers have employed various strategies to construct this compound, including cyclization reactions and cross-coupling techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, which have been documented in several high-impact journals. For instance, a study published in Nature Chemistry demonstrated the use of palladium-catalyzed coupling reactions to assemble this compound with high yield and purity.

The electronic properties of thieno[3,2-c]pyridine-based compounds make them promising candidates for applications in optoelectronic devices. The presence of sulfur in the thiophene ring introduces unique conjugation patterns that influence the compound's absorption and emission spectra. Experimental studies have shown that 4-(Pentan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine exhibits strong fluorescence under UV light, which suggests its potential use in light-emitting diodes (LEDs) and sensors. Furthermore, theoretical calculations using density functional theory (DFT) have provided insights into the molecular orbitals and excited-state dynamics of this compound.

In addition to its electronic properties, 4-(Pentan-3-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine has been explored for its biological activity. Preliminary assays indicate that this compound may exhibit anti-inflammatory and antioxidant properties. A recent study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for drug development targeting chronic inflammatory diseases. However, further research is required to fully understand its pharmacokinetics and toxicity profiles.

The structural versatility of thieno[3,2-c]pyridine-based compounds has also led to their investigation in polymer science. By incorporating these moieties into polymer backbones, researchers have developed materials with enhanced mechanical strength and thermal stability. For example, a team at Stanford University reported the synthesis of a novel polymer containing 4-(Pentan-3-yl)-4H,5H,6H